1-[(4-Nitrophenyl)azo]naphthalen-2-amine
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Overview
Description
Dull reddish blue to reddish violet solid or dark maroon powder. (NTP, 1992)
Scientific Research Applications
Intestinal Microflora Alterations : Goldin and Gorbach (1984) investigated the effects of aromatic nitro and azo compounds, including 1-[(4-Nitrophenyl)azo]-2-naphthol, on the production of free amines in the intestines. They found that diet, antibiotics, and Lactobacillus acidophilus significantly influenced these processes (Goldin & Gorbach, 1984).
Electronic Coupling in Radical Cations : Nöll et al. (2007) explored the electronic coupling in radical cations of 1,3-bis[di(4-methoxyphenyl)amino]azulene derivatives. This study aids in understanding the electronic properties of compounds like 1-[(4-Nitrophenyl)azo]naphthalen-2-amine (Nöll et al., 2007).
Electrochemical Behavior of Azonaphthol Derivatives : Jayadevappa et al. (2006) studied the electroreduction of azodyes, including 1-(4-nitrophenyl)-azo-2-naphthol. This research provides insights into the electrochemical properties of such compounds (Jayadevappa et al., 2006).
Nanoparticle Preparation and Properties : Yuan Le et al. (2010) described the preparation of nanosized 1-[(4-methyl-2-nitrophenyl)azo]-2-naphthalenol particles, providing information relevant to the nano-scale manipulation of similar compounds (Yuan Le et al., 2010).
Azo-Coupling Reactions in Analytical Chemistry : Pankratov (2004) conducted a quantum-chemical study of azo-coupling reactions involving naphthalen-1-amine, which is structurally related to this compound. This research is significant for understanding the chemistry of azo compounds (Pankratov, 2004).
Copper Compounds with Azo Ligands : Khamass and Majeed (2022) synthesized new copper complexes using azo ligands, demonstrating the application of such compounds in coordination chemistry (Khamass & Majeed, 2022).
Photophysical Characterization for OLEDs : García-López et al. (2014) synthesized organotin compounds derived from Schiff bases, including nitroaromatic naphthalene derivatives, for application in organic light-emitting diodes (OLEDs). This highlights the potential use of this compound in optoelectronic devices (García-López et al., 2014).
properties
CAS RN |
3025-77-2 |
---|---|
Molecular Formula |
C16H12N4O2 |
Molecular Weight |
292.29 g/mol |
IUPAC Name |
1-[(4-nitrophenyl)diazenyl]naphthalen-2-amine |
InChI |
InChI=1S/C16H12N4O2/c17-15-10-5-11-3-1-2-4-14(11)16(15)19-18-12-6-8-13(9-7-12)20(21)22/h1-10H,17H2 |
InChI Key |
VERRKUAVICFWGH-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC(=C2N=NC3=CC=C(C=C3)[N+](=O)[O-])N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2N=NC3=CC=C(C=C3)[N+](=O)[O-])N |
melting_point |
365.9 °F (NTP, 1992) |
Other CAS RN |
3025-77-2 |
physical_description |
Dull reddish blue to reddish violet solid or dark maroon powder. (NTP, 1992) |
solubility |
less than 0.1 mg/mL at 64° F (NTP, 1992) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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